Cas no 73038-05-8 (1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-)

• Product Name: 1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-
• CAS No: 73038-05-8
• MF: C₇H₁₀N₄O₂S
• MW: 214.244899272919
• CID: 551563
• PubChem ID: 245692
• Update Time: 2025-04-19

1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-
• N-(4-amino-1-methyl-2-methylsulfanyl-6-oxopyrimidin-5-yl)formamide
• 1,4-butanediamine, N~1~-(3-aminopropyl)-N~1~-(phenylmethyl)-
• N-(3-Aminopropyl)-N-benzylbutane-1,4-diamine
• AKOS024338037
• NSC-57900
• 64194-61-2
• NSC57900
• 73038-05-8
• DTXSID10288857

• Inchi： 1S/C7H10N4O2S/c1-11-6(13)4(9-3-12)5(8)10-7(11)14-2/h3H,8H2,1-2H3,(H,9,12)
• InChI Key： HJPPHOUPJHMQPC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C(N1C)=O)NC=O)N

Computed Properties

• Exact Mass: 235.20505
• Monoisotopic Mass: 214.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 0.997g/cm3
• Boiling Point: 348.8ºC at 760 mmHg
• Flash Point: 162.4ºC
• Refractive Index: 1.543
• PSA: 55.28
• LogP: 0.88340